3-Methyl-2-(prop-2-ynyloxy)butanoic acid
Overview
Description
3-Methyl-2-(prop-2-ynyloxy)butanoic acid is a chemical compound with the molecular formula C8H12O3 and a molecular weight of 156.18 g/mol . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 3-Methyl-2-(prop-2-ynyloxy)butanoic acid consists of 8 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . More detailed structural information, such as 2D or 3D molecular structures, might be available in specialized chemical databases or software.Scientific Research Applications
Synthesis of Benzene Derivatives
3-Methyl-2-(prop-2-ynyloxy)butanoic acid: can be used in the synthesis of benzene derivatives. These derivatives are synthesized via reaction with propargyl bromide, using a base like K2CO3 and a solvent such as acetone. The process yields a variety of compounds with potential antibacterial and antiurease activities .
Cytotoxic Activity
This compound has been utilized in the creation of derivatives that exhibit cytotoxic activity against various cancer cell lines. For instance, derivatives have shown significant activity against HepG2, LU-1, and Hela cell lines, indicating potential for cancer treatment research .
Organic Synthesis
The propargyl group in 3-Methyl-2-(prop-2-ynyloxy)butanoic acid is of great interest in organic synthesis, particularly in Huisgen cycloadditions to form triazoles. These reactions are pivotal for creating heterocycles, which are essential structures in many pharmaceuticals .
Pharmaceutical Chemistry
The propargyl moiety is recognized as a valuable functional group in pharmaceutical chemistry. It has been incorporated into bioactive molecules, contributing to the development of treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s .
Green Chemistry
Advancements in green chemistry promote the use of eco-friendly synthesis routes3-Methyl-2-(prop-2-ynyloxy)butanoic acid can be synthesized using non-hazardous solvents and environmentally benign methods, aligning with the principles of green chemistry .
Thermochemical Data
The compound’s thermochemical data are critical for understanding its behavior under various conditions. This information is vital for researchers working on reaction thermochemistry and the development of new materials .
properties
IUPAC Name |
3-methyl-2-prop-2-ynoxybutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-4-5-11-7(6(2)3)8(9)10/h1,6-7H,5H2,2-3H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDGNGSQDMFJORQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)OCC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-(prop-2-ynyloxy)butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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